Cas no 29091-05-2 (Dinitramine)

• Product Name: Dinitramine
• CAS No: 29091-05-2
• MF: C₁₁H₁₃F₃N₄O₄
• MW: 322.240532636642
• CID: 53423
• PubChem ID: 329754949
• Update Time: 2025-04-18

Dinitramine Chemical and Physical Properties

Names and Identifiers

• Dinitramine
• 3-Diethylamino-2,4-dinitro-6-trifluoromethylaniline
• 3-N,3-N-diethyl-2,4-dinitro-6-(trifluoromethyl)benzene-1,3-diamine
• 2-amino-3,5-dinitro-4-diethylaminobenzotrifluor
• Cobeko
• Cobex (herbicide)
• Cobexo
• Dinitramine [ANSI:BSI:ISO]
• EINECS 249-419-2
• N,N-diethyl-2,6-dinitro-4-trifluoromethyl-m-phenylenediamine
• N1,N1-diethyl-2,6-dinitro-4-(trifluoromethyl)-1,3-benzenediamine
• N1,N1-diethyl-2,6-dinitro-4-trifluoromethyl-m-phenylenediamine
• USB-3584
• Dinitramine [ISO]
• Toluene-2,4-diamine, N4,N4-diethyl-3,5-dinitro-.alpha.,.alpha.,.alpha.-trifluoro-
• N(sup 3),N(sup 3)-Diethyl-2,4-dinitro-6-(trifluoromethyl)-1,3-benzenediamine
• FT-0630545
• DTXCID7020265
• XHQ6D15979
• CHEBI:81959
• N3,N3-Diethyl-2,4-dinitro-6-(trifluoromethyl)-1,3-phenylenediamine
• N(SUP 1),N(SUP 1)-DIETHYL-2,6-DINITRO-4-TRIFLUOROMETHYL-M-PHENYLENEDIAMINE
• AI3-62693
• 29091-05-2
• HSDB 6617
• N(3),N(3)-Diethyl-2,4-dinitro-6-trifluoromethyl-m-phenylenediamine
• N,N-Diethyl-alpha,alpha,alpha-trifluoro-3,5-dinitrotoluene-2,4-diamine
• N(sup 4),N(sup 4)-Diethyl-alpha,alpha,alpha-trifluoro-3,5-dinitrotoluene-2,4-diamine
• N4,N4-Diethyl-alpha,alpha,alpha-trifluoro-3,5-dinitrotoluene-2,4-diamine
• UNII-XHQ6D15979
• 1,3-Benzenediamine, N1,N1-diethyl-2,6-dinitro-4-(trifluoromethyl)-
• N3,N3-Diethyl-2,4-dinitro-6-trifluoromethyl-m-phenylenediamine
• 1,3-Benzenediamine, N(sup 3),N(sup 3)-diethyl-2,4-dinitro-6-(trifluoromethyl)-
• Toluene-2,4-diamine, N(sup 4),N(sup 4)-diethyl-alpha,alpha,alpha-trifluoro-3,5-dinitro-
• N3,N3-diethyl-2,4-dinitro-6-(trifluoromethyl)benzene-1,3-diamine
• EPA Pesticide Chemical Code 102301
• DINITRAMINE [HSDB]
• AKOS015888327
• Cobex
• COBEX;N3,N3-DIETHYL-2,4-DINITRO-6-(TRIFLUOROMETHYL)-1,3-BENZENEDIAMINE
• CAS-29091-05-2
• Caswell No. 335C
• BRN 2822138
• N1,N1-diethyl-2,6-dinitro-4-(trifluoromethyl)benzene-1,3-diamine
• N3,N3-Diethyl-2,4-dinitro-6-(trifluoromethyl)-1,3-benzenediamine
• N,N-Diethyl-alpha,alpha,alpha-trifluoro-3,5-dinitrotoluene-2,4-diamine [ISO]
• Tox21_302221
• N,N-Diethyl-2,6-dinitro-4-(trifluoromethyl)benzene-1,3-diamine
• 1,3-Benzenediamine, N3,N3-diethyl-2,4-dinitro-6-(trifluoromethyl)-
• W-107007
• Toluene-2,4-diamine, N(sup 4),N(sup 4)-diethyl-3,5-dinitro-alpha,alpha,alpha-trifluoro-
• NS00009760
• SCHEMBL66368
• CHEMBL1223066
• NCGC00255511-01
• C18785
• DTXSID9040265
• Usb 3584
• KOBEX
• N4,N4-Diethyl-.alpha.,.alpha.,.alpha.-trifluoro-3,5-dinitrotoluene, 2,4-diamine
• Toluene-2,4-diamine, N4,N4-diethyl-.alpha.,.alpha.,.alpha.-trifluoro-3,5-dinitro-
• Q27155666
• Dinitramine, PESTANAL(R), analytical standard
• DB-047521

• MDL： MFCD00144149
• Inchi： 1S/C11H13F3N4O4/c1-3-16(4-2)9-7(17(19)20)5-6(11(12,13)14)8(15)10(9)18(21)22/h5H,3-4,15H2,1-2H3
• InChI Key： OFDYMSKSGFSLLM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1N)[N+](=O)[O-])N(CC)CC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 322.08900
• Monoisotopic Mass: 322.08889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Bright yellow solid
• Density: 1.4291 (estimate)
• Melting Point: 98-99 ºC
• Boiling Point: 409.1°Cat760mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.5700 (estimate)
• PSA: 120.90000
• LogP: 4.57780
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Dinitramine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H312-H400
• Warning Statement： P273-P280
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 21-50/53
• Safety Instruction： 36/37-60-61
• RTECS：XS9990000
• Hazardous Material Identification：
• Safety Term：S36/37;S60;S61
• Risk Phrases：R21; R50/53
• Storage Condition：Do not reuse the container. Dilute the concentration by ultraviolet radiation The concentrate is stored in a tank or amber glass container to maintain stability The shelf life of the concentrate in a closed metal container is 2 years or more. The storage temperature exceeds 4.4 C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines